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Compound of Interest

Compound Name: N,N-Dimethyl-4-nitroaniline

Cat. No.: B014474

Essential Safety and Handling Guide for N,N-
Dimethyl-4-nitroaniline

This guide provides crucial safety protocols and logistical information for the handling and
disposal of N,N-Dimethyl-4-nitroaniline, tailored for research scientists and drug development
professionals. Adherence to these procedures is vital for ensuring laboratory safety and
operational integrity.

Personal Protective Equipment (PPE)

When handling N,N-Dimethyl-4-nitroaniline, a comprehensive PPE strategy is mandatory to
prevent exposure. The following table summarizes the required equipment.
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Protection Type

Specific Equipment

Standard/Specificati
on

Purpose

Eye/Face Protection

Safety glasses with
side-shields or

goggles, Face shield

NIOSH (US) or EN
166 (EU) approved

Protects against dust,

splashes, and vapors.

[LIE2]E31[4]05] (6]

Skin Protection

Chemical-resistant
gloves (inspect before
use), Complete suit
protecting against

chemicals

Regulation (EU)
2016/425, EN 374

Prevents skin contact
with the chemical.[2]
[3][4][6] The type of
protective equipment
must be selected
according to the
concentration and
amount of the
dangerous substance
at the specific

workplace.[3]

Respiratory Protection

NIOSH/MSHA or
European Standard
EN 149 approved

respirator

29 CFR 1910.134 or
EN 149

Required when
exposure limits may
be exceeded or if
irritation occurs. Use a
full-face particle
respirator type N99
(US) or type P2 (EN
143) cartridges as a
backup to engineering

controls.

Body Protection

Full body protective
clothing

N/A

To be worn when
there is a risk of

overexposure.[7]

Hazard Summary

N,N-Dimethyl-4-nitroaniline is classified as a hazardous chemical. The primary hazards are

summarized below.
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Hazard .
S Category Signal Word Hazard Statement
Classification

Toxic if swallowed.[1]

Acute Oral Toxicity Category 3 Danger
[21[5]
o Toxic in contact with
Acute Dermal Toxicity Category 3 Danger )
skin.[1][2]
Acute Inhalation o
L Category 3 Danger Toxic if inhaled.[1][2]
Toxicity
Skin Causes skin irritation.
) o Category 2 Danger
Corrosion/Irritation [2][5]
Serious Eye Causes serious eye
o Category 2 Danger o
Damage/Irritation irritation.[2][5]
Specific Target Organ )
- . May cause respiratory
Toxicity (Single Category 3 Danger T
irritation.[2][5]
Exposure)
May form combustible
Combustible Dust May form N/A dust concentrations in

air.[1][2]

Experimental Workflow for Handling N,N-Dimethyl-4-
nitroaniline

The following diagram outlines the standard procedure for the safe handling of N,N-Dimethyl-
4-nitroaniline from preparation to disposal.
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Caption: Workflow for Safe Handling of N,N-Dimethyl-4-nitroaniline.
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Procedural Guidance

Handling Protocol:

o Engineering Controls: Always handle N,N-Dimethyl-4-nitroaniline in a well-ventilated area,
preferably within a chemical fume hood.[1] Ensure that eyewash stations and safety showers
are readily accessible.[1][2][4]

« Avoid Dust Formation: Take measures to prevent the formation of dust during handling, as it
can form combustible mixtures in the air.[1][2][3][6]

o Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical.
[1][2] Do not eat, drink, or smoke in the work area.[1][2]

¢ Clothing: Contaminated clothing should be removed immediately and laundered before
reuse.[1]

Disposal Plan:

o Waste Collection: All waste materials, including unused chemicals and contaminated PPE,
should be collected in suitable, closed containers for disposal.[3][6][8]

o Labeling: Clearly label all waste containers with the contents and associated hazards.

» Professional Disposal: Dispose of contents and containers through a licensed professional
waste disposal service or an approved waste disposal plant.[1][2][4][6] Do not allow the
chemical to enter drains or the environment.[3][6]

o Spill Management: In case of a spill, evacuate the area and prevent further leakage if it is
safe to do s0.[3][6] Use appropriate PPE and collect the spilled material using a method that
does not create dust, such as sweeping or shoveling, and place it in a suitable container for
disposal.[2][3][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling N,N-
Dimethyl-4-nitroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014474#personal-protective-equipment-for-handling-
n-n-dimethyl-4-nitroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA1830114&productDescription=NN-DIMETHL-4-NTROSOANILINE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC408410250&productDescription=N%2CN-DIMETHYL-P-NITROANIL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.eastharbourgroup.com/storage/download-files/n-methyl-4-nitroaniline-mna/N-Methyl-4-Nitroaniline-MSDS-276-V1.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0040414&productDescription=NN-DIMETHL-4-NTROANILI+98%2B+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1702754375_N,N-DIMETHYL-4-NITROSOANILINE-CASNO-138-89-6-MSDS.pdf
https://westliberty.edu/health-and-safety/files/2010/02/4-Nitroaniline.pdf
https://datasheets.scbt.com/sc-215492.pdf
https://www.carlroth.com/medias/SDB-9850-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjE5NzF8YXBwbGljYXRpb24vcGRmfGFHWXlMMmczTUM4NU1UYzNOREkxTmpBNE56TTBMMU5FUWw4NU9EVXdYMEZWWDBWT0xuQmtaZ3wzZjlmN2Q4NjI1MDE3YzVlY2ZkZTA5MTg5OWFjYTQ4ZmJkMGE1NzMzYWZjZDQ2ZGQ3NmUzNTM2YTEyYzE3OWRh
https://www.benchchem.com/product/b014474#personal-protective-equipment-for-handling-n-n-dimethyl-4-nitroaniline
https://www.benchchem.com/product/b014474#personal-protective-equipment-for-handling-n-n-dimethyl-4-nitroaniline
https://www.benchchem.com/product/b014474#personal-protective-equipment-for-handling-n-n-dimethyl-4-nitroaniline
https://www.benchchem.com/product/b014474#personal-protective-equipment-for-handling-n-n-dimethyl-4-nitroaniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b014474?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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